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Compound of Interest

Compound Name: 6-Chloronaphthalen-2-amine
CAS No.: 23417-61-0
Cat. No.: B1618176
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Part 1: The Definitive Protocol for Crystal
Structure Determination

The elucidation of a novel crystal structure is a meticulous process that bridges chemistry and
physics. The following protocol for single-crystal X-ray diffraction is presented to guide
researchers in obtaining high-quality, publishable crystallographic data.

Experimental Workflow: From Powder to Solved
Structure
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 To cite this document: BenchChem. [Crystal structure analysis of 6-Chloronaphthalen-2-
amine hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618176/docs#crystal-structure-analysis-of-6-
chloronaphthalen-2-amine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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